Cas no 2172091-65-3 (3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid)

• Product Name: 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid
• CAS No: 2172091-65-3
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 5567163
• PubChem ID: 165596235
• Update Time: 2025-05-22

3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1632926
• 3-(3-hydroxythiolan-3-yl)oxane-3-carboxylic acid
• 2172091-65-3
• 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid

• Inchi： 1S/C10H16O4S/c11-8(12)9(2-1-4-14-6-9)10(13)3-5-15-7-10/h13H,1-7H2,(H,11,12)
• InChI Key： NFDBAPSIEJTXCP-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)O)COCCC1)O

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid

Exploring the Chemical Profile and Applications of 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid (CAS No. 2172091-65-3)

In the ever-evolving landscape of organic chemistry, 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid (CAS No. 2172091-65-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by the fusion of a thiolane ring and an oxane moiety, offers a versatile scaffold for synthetic modifications and biological studies. Researchers are increasingly drawn to its hydroxyl and carboxylic acid functional groups, which enable diverse chemical interactions and derivatization pathways.

The compound's CAS number 2172091-65-3 serves as a critical identifier in chemical databases, ensuring precise tracking in pharmaceutical and material science research. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such structurally complex molecules. For instance, computational models often highlight the 3D conformation of 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid as a key factor in its potential bioactivity, aligning with current searches for "novel heterocyclic bioactive compounds" and "sustainable synthetic intermediates."

From a synthetic perspective, the oxane-thiolane hybrid structure of this compound presents intriguing challenges and opportunities. Chemists are exploring its role in asymmetric catalysis and chiral auxiliaries, topics frequently queried in academic search engines. The hydroxyl group at the 3-position of the thiolane ring is particularly noteworthy, as it may facilitate hydrogen bonding interactions—a hot topic in molecular recognition studies. Such properties resonate with industry demands for "highly functionalized building blocks" and "stereoselective synthesis methods."

In material science, the dual cyclic ether and thioether motifs in 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid have sparked investigations into its potential as a monomer for specialty polymers. This aligns with growing searches for "sulfur-containing sustainable materials" and "biodegradable polymer precursors." The compound's carboxylic acid group further enables covalent attachment to surfaces or other molecules, making it relevant to nanotechnology applications—a field generating substantial online engagement.

Analytical characterization of this compound often involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting broader scientific interest in "structural elucidation of complex heterocycles." Its logP and hydrogen bond donor/acceptor counts—frequently searched parameters in cheminformatics—suggest moderate polarity, which could influence its solubility and permeability in biological systems. These properties are crucial for researchers querying "fragment-based drug design" or "lead optimization strategies."

As the scientific community prioritizes structural diversity in chemical libraries, 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid stands out for its balanced combination of rigidity (from the fused rings) and flexibility (via rotatable bonds). This dichotomy mirrors current discussions in medicinal chemistry forums about "privileged scaffolds" and "conformationally constrained analogs." Its stereocenters also make it valuable for studies on chiral resolution techniques, another trending search topic.

Environmental considerations further enhance the relevance of this compound. The presence of both oxygen and sulfur heteroatoms aligns with green chemistry principles seeking to replace traditional halogenated compounds. This connects to popular queries about "eco-friendly chemical synthesis" and "heteroatom-rich bioactive molecules." Additionally, its potential metabolic stability—a concern often raised in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies—makes it a subject of interest for researchers investigating "improved pharmacokinetic profiles."

Looking ahead, the multifaceted nature of 3-(3-Hydroxythiolan-3-yl)oxane-3-carboxylic acid positions it as a compelling candidate for interdisciplinary research. Whether in the context of fragment-based screening, material design, or catalysis development, this compound exemplifies how structurally innovative molecules can address diverse scientific challenges—answering the growing demand for "multifunctional chemical entities" in both academic publications and patent literature.